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Compound of Interest

Compound Name: 1-propyl-1H-pyrazol-3-amine

Cat. No.: B1353360 Get Quote

An In-depth Technical Guide to 1-propyl-1H-
pyrazol-3-amine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

and synthesis of 1-propyl-1H-pyrazol-3-amine, a heterocyclic amine of interest in medicinal

chemistry and drug discovery. This document details its chemical identity, physicochemical

properties, and a representative synthetic protocol.

Molecular Structure and IUPAC Name
The compound with the chemical name 1-propyl-1H-pyrazol-3-amine belongs to the pyrazole

class of heterocyclic compounds. The International Union of Pure and Applied Chemistry

(IUPAC) name for this molecule is 1-propyl-1H-pyrazol-3-amine. Its chemical structure

consists of a five-membered pyrazole ring with a propyl group attached to one of the nitrogen

atoms (position 1) and an amine group at position 3.

The structure is confirmed by its CAS number: 956393-73-0.[1][2][3]

Below is a two-dimensional representation of the molecular structure of 1-propyl-1H-pyrazol-
3-amine.

Caption: Molecular structure of 1-propyl-1H-pyrazol-3-amine.
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Physicochemical and Computed Properties
A summary of the key physicochemical and computed properties of 1-propyl-1H-pyrazol-3-
amine is presented in the table below. This data is essential for its handling, characterization,

and application in research and development.

Property Value Reference

IUPAC Name 1-propyl-1H-pyrazol-3-amine [4]

CAS Number 956393-73-0 [1][4]

Molecular Formula C₆H₁₁N₃ [1][3][5]

Molecular Weight 125.17 g/mol [1][3]

Physical Form Liquid [6]

Purity ≥98% [6]

InChI

1S/C6H11N3/c1-2-4-9-5-3-

6(7)8-9/h3,5H,2,4H2,1H3,

(H2,7,8)

[5][6]

InChIKey
LONOODCVABUHFO-

UHFFFAOYSA-N
[5][6]

Canonical SMILES CCCN1C=CC(=N1)N [5]

Topological Polar Surface Area 43.8 Å² [5]

Hydrogen Bond Donor Count 1 [5]

Hydrogen Bond Acceptor

Count
2 [5]

Rotatable Bond Count 2 [5]

Storage Conditions

Keep in a dark place, under an

inert atmosphere, at room

temperature.

[2][6]

Experimental Protocols
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While a specific protocol for the synthesis of 1-propyl-1H-pyrazol-3-amine is not extensively

documented in publicly available literature, a representative synthesis can be designed based

on general methods for the N-alkylation of pyrazoles. The following protocol describes a

plausible method for its preparation starting from 1H-pyrazol-3-amine.

Synthesis of 1-propyl-1H-pyrazol-3-amine via N-
Alkylation
This procedure involves the deprotonation of the pyrazole nitrogen of 1H-pyrazol-3-amine

followed by a nucleophilic substitution reaction with a propyl halide.

Materials:

1H-pyrazol-3-amine

1-Iodopropane (or 1-bromopropane)

Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous N,N-Dimethylformamide (DMF)

Ethyl acetate

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., argon or

nitrogen), add 1H-pyrazol-3-amine (1.0 equivalent).

Solvent Addition: Add anhydrous DMF to dissolve the starting material.
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Deprotonation: Cool the solution to 0 °C in an ice bath. Carefully add sodium hydride (1.1

equivalents) portion-wise to the stirred solution. Allow the mixture to stir at 0 °C for 30

minutes, then warm to room temperature and stir for an additional 30 minutes.

Alkylation: Cool the reaction mixture back to 0 °C and add 1-iodopropane (1.2 equivalents)

dropwise. Allow the reaction to warm to room temperature and stir for 12-24 hours. The

progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Work-up: Upon completion, cautiously quench the reaction by the slow addition of water.

Dilute the mixture with ethyl acetate and wash with saturated aqueous sodium bicarbonate

solution, followed by brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 1-
propyl-1H-pyrazol-3-amine.

Logical Workflow for the Synthesis:
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Start: 1H-pyrazol-3-amine

Dissolve in anhydrous DMF

Deprotonate with NaH at 0°C

Add 1-iodopropane at 0°C, then stir at RT

Monitor reaction by TLC/LC-MS

Quench with water, extract with ethyl acetate

Wash with NaHCO₃ and brine

Dry organic layer and concentrate

Purify by column chromatography

Product: 1-propyl-1H-pyrazol-3-amine

Click to download full resolution via product page

Caption: General workflow for the synthesis of 1-propyl-1H-pyrazol-3-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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